6-Chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine

• Molecular Formula: C8H12ClN5O
• Molecular Weight: 229.67 g/mol
• IUPAC Name: (6-chloro-5-morpholin-4-ylpyridazin-3-yl)hydrazine
• InChI: InChI=1S/C8H12ClN5O/c9-8-6(5-7(11-10)12-13-8)14-1-3-15-4-2-14/h5H,1-4,10H2,(H,11,12)
• InChI Key: SUXYJBSEDDEAMK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=NN=C2Cl)NN

Description

6-Chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine is a useful research compound. Its molecular formula is C8H12ClN5O and its molecular weight is 229.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(3,6-dichloropyridazin-4-yl)morpholine (5 g, 21.3 mmol) and hydrazine hydrate (7.0 ml, 141 mmol) in 1,4-dioxane (100 ml) was stirred and heated at reflux for 20 hours. Upon cooling the 1,4-dioxane was removed in vacuo. The residue was then partitioned between dichloromethane and saturated aqueous sodium hydrogen carbonate. The aqueous layer was further extracted with dichloromethane (×2). The combined organic extracts were dried (Na2SO4), filtered and evaporated. The residue was purified by chromatography on silica gel, eluting with dichloromethane/methanol/aqueous ammonia (91:8:1) to give 6-chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine (3.6 g, 74%): 1H NMR (250 MHz, d6-DMSO) δ3.17-3.37 (4H, m), 3.72-3.77 (4H, m), 4.31 (2H, br s), 6.58 (1H, s), 7.97 (1H, br s); MS (ES+) m/e 230, 232 [MH+].